Cas no 1805997-81-2 (2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805997-81-2
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885817
• Update Time: 2025-05-20

2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-5-3(8(13,14)15)1-4(10)6(16-5)7(11)12/h1,7H,2H2
• InChI Key： NXTQIYYLRIDMNI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=C(C(F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805997-81-2) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine, identified by the CAS number 1805997-81-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of bromomethyl, difluoromethyl, fluoro, and trifluoromethyl substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. This compound has emerged as a critical building block in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory drug discovery.

The< strong> bromomethyl group in 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, recent studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial for treating cancers and inflammatory disorders.

The< strong> difluoromethyl and< strong> trifluoromethyl groups introduce electron-withdrawing effects and enhance metabolic stability, which are key factors in drug design. These substituents have been shown to improve the binding affinity of drug candidates to their biological targets. In particular, the< strong> difluoromethyl group is widely recognized for its ability to modulate pharmacokinetic properties, while the< strong> trifluoromethyl group contributes to lipophilicity and binding interactions with proteins. The combination of these substituents in 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine makes it an attractive scaffold for medicinal chemists.

In recent years, 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine has been employed in the development of next-generation antiviral agents. The fluoro substituent at the 5-position of the pyridine ring contributes to resistance profiles against viral enzymes, enhancing the efficacy and duration of action of antiviral drugs. Researchers have leveraged this compound to synthesize novel inhibitors targeting viral proteases and polymerases, offering promising candidates for treating emerging infectious diseases.

The< strong> bromomethyl functionality also facilitates the introduction of amine or thiol groups through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These transformations have been utilized to generate biaryl structures, which are prevalent in many bioactive compounds. For example, derivatives of 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine have been explored as scaffolds for G-protein coupled receptor (GPCR) modulators, a class of drugs that play a pivotal role in regulating various physiological processes.

The< strong> difluoromethyl- and< strong> trifluoromethyl-containing pyridines have also shown promise in the development of neurokinin-1 (NK1) receptor antagonists. These compounds are being investigated for their potential use in treating chemotherapy-induced nausea and vomiting (CINV), as well as other neurological disorders. The unique electronic properties imparted by these substituents enhance interactions with the NK1 receptor, leading to improved therapeutic outcomes.

Advances in computational chemistry have further enhanced the utility of 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine as a starting material. Molecular modeling studies have identified optimal reaction conditions for its functionalization, allowing for rapid optimization of synthetic routes. Additionally, virtual screening techniques have been employed to predict novel derivatives with enhanced biological activity. These computational tools have accelerated the discovery process, enabling researchers to design more effective drug candidates with greater efficiency.

The versatility of 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethyl)pyridine extends beyond pharmaceutical applications. It has found utility in materials science, where its heterocyclic structure contributes to the development of advanced polymers and liquid crystals with unique electronic properties. The fluoro and trifluoromethylation reactions derived from this compound have been used to modify polymer backbones, enhancing thermal stability and chemical resistance.

In conclusion, 2-(Bromomethyl)-6-(difluoromethyl)-5-fluoro-3-(trifluoromethy l)pyridine (CAS No. 1805997-81-2) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in both academic and industrial settings.